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Compound of Interest

Compound Name: BA 74

Cat. No.: B1176561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the properties of the endohedral metallofullerene

Barium-encapsulated C74 (Ba@C74) and its empty counterpart, the C74 fullerene. This

document summarizes key electronic and structural properties, outlines experimental

methodologies for their synthesis and characterization, and presents logical workflows for their

analysis.

Executive Summary
The encapsulation of a barium atom within the C74 fullerene cage significantly alters its

electronic and structural properties compared to the empty C74 fullerene. The charge transfer

from the electropositive barium atom to the fullerene cage in Ba@C74 leads to a more stable

electronic structure. In contrast, the empty C74 fullerene is known for its instability due to its

open-shell electronic configuration. These differences have profound implications for their

potential applications, particularly in fields like drug development where electronic properties

and reactivity are crucial.

Data Presentation: Quantitative Properties
The following table summarizes the key electronic and structural properties of Ba@C74 and

empty C74 fullerene based on available experimental and theoretical data.
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Property Ba@C74 Empty C74 Fullerene

Electronic Properties

Ionization Potential
Data not available in search

results
7.13 eV (experimental)

Electron Affinity
Data not available in search

results
4.03 eV (theoretical)

HOMO-LUMO Gap
Data not available in search

results

Data not available in search

results

Structural Properties

Encapsulated Atom Barium (Ba) None

Ba Atom Position

Off-center, displaced by

approximately 130-150 pm

from the geometric center of

the C74 cage.[1]

N/A

Shortest Ba-C Distance 265 pm[1] N/A

Solubility

General Solubility

Expected to be soluble in

organic solvents like carbon

disulfide (CS2), similar to other

metallofullerenes.

Generally low solubility in polar

solvents, with good solubility in

solvents like carbon disulfide

(CS2), toluene, and xylene.[2]

[3][4]

Solubility in CS2
Data not available in search

results

Data not available in search

results

Experimental Protocols
Synthesis of Empty C74 Fullerene
Method: Krätschmer-Huffman DC arc-discharge method.

Procedure:
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Graphite rods are evaporated in a controlled atmosphere of helium gas using a DC arc

discharge.

The resulting soot, containing a mixture of fullerenes, is collected.

The fullerenes are extracted from the soot using a suitable organic solvent, such as carbon

disulfide (CS2) or toluene.

High-performance liquid chromatography (HPLC) is then employed to separate the different

fullerene species, including C74.

Synthesis of Ba@C74
Method: Radio Frequency (RF) method or modified Krätschmer-Huffman DC arc-discharge

method.

Procedure:

RF Method: Barium and carbon are simultaneously evaporated under a dynamic flow of

helium at varying temperatures.[1]

Modified Krätschmer-Huffman Method: Graphite rods are drilled and packed with a mixture

of barium oxide (BaO) and graphite powder. These composite rods are then used in the arc-

discharge process under a helium atmosphere.

The produced soot containing Ba@C74 is collected.

Extraction of the metallofullerenes from the soot is carried out using a solvent like carbon

disulfide.

A multi-step HPLC process is utilized to isolate and purify Ba@C74 from the mixture of

empty fullerenes and other metallofullerenes.[1]

Characterization Methods
Mass Spectrometry: Used to identify the mass-to-charge ratio of the fullerenes and confirm

the presence of Ba@C74 and the absence of other species in the purified samples.
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High-Performance Liquid Chromatography (HPLC): The primary method for the separation

and purification of fullerene mixtures.

Single-Crystal X-ray Diffraction: Provides detailed structural information, including the

position of the encapsulated barium atom within the C74 cage.[1] For this, Ba@C74 is often

co-crystallized with a molecule like cobalt(II) octaethylporphyrin (Co(OEP)) in a solvent such

as benzene.[1]

X-ray Absorption Near Edge Structure (XANES) Spectroscopy: This technique helps to

confirm the endohedral nature of the metallofullerene and provides information about the

electronic state and local environment of the encapsulated metal atom.[1]

UV-Vis-NIR Spectroscopy: Can be used to study the electronic transitions and determine the

HOMO-LUMO gap of the fullerenes.

Cyclic Voltammetry: An electrochemical method to determine the redox potentials, which can

be correlated with the HOMO and LUMO energy levels.

Visualizations
Logical Relationship: Fullerene Synthesis and
Characterization Workflow
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Caption: Workflow for the synthesis, separation, and characterization of fullerenes.
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Signaling Pathway: Impact of Barium Encapsulation on
C74 Properties
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Caption: Encapsulation of barium within the C74 cage alters its electronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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